Cas no 1443306-92-0 ((4-bromophenyl)-(3-propan-2-ylphenyl)methanol)

• Product Name: (4-bromophenyl)-(3-propan-2-ylphenyl)methanol
• CAS No: 1443306-92-0
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• MDL: MFCD12964503
• CID: 5160520
• Update Time: 2026-03-04

(4-bromophenyl)-(3-propan-2-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(3-propan-2-ylphenyl)methanol

• MDL： MFCD12964503
• Inchi： 1S/C16H17BrO/c1-11(2)13-4-3-5-14(10-13)16(18)12-6-8-15(17)9-7-12/h3-11,16,18H,1-2H3
• InChI Key： LNPZORSKKSNFIY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=CC(C(C)C)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-bromophenyl)-(3-propan-2-ylphenyl)methanol

Introduction to (4-bromophenyl)-(3-propan-2-ylphenyl)methanol (CAS No. 1443306-92-0)

(4-bromophenyl)-(3-propan-2-ylphenyl)methanol, with the CAS number 1443306-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a brominated phenyl ring and an isopropyl-substituted phenyl group linked through a methanol bridge, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of (4-bromophenyl)-(3-propan-2-ylphenyl)methanol is particularly intriguing due to its dual functionality. The bromine atom on the 4-position of the phenyl ring provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex molecules. Meanwhile, the isopropyl group on the 3-position of the second phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. (4-bromophenyl)-(3-propan-2-ylphenyl)methanol has been explored as a key intermediate in the synthesis of molecules that interact with biological targets such as kinases, transcription factors, and other enzymes involved in cancer and inflammatory diseases. Its unique structural features make it a promising candidate for designing compounds with enhanced selectivity and potency.

One of the most notable applications of (4-bromophenyl)-(3-propan-2-ylphenyl)methanol is in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases are enzymes that play a crucial role in signal transduction pathways and are often overexpressed in cancer cells. By inhibiting these kinases, TKIs can disrupt aberrant signaling pathways that drive tumor growth and progression. Researchers have utilized (4-bromophenyl)-(3-propan-2-ylphenyl)methanol to synthesize novel TKIs that exhibit improved pharmacokinetic properties and reduced toxicity compared to existing therapies.

Furthermore, (4-bromophenyl)-(3-propan-2-ylphenyl)methanol has been investigated as a precursor in the synthesis of molecules with anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. By targeting inflammatory pathways, compounds derived from this intermediate have shown promise in preclinical studies as potential treatments for these conditions. The ability to fine-tune the structure of these molecules through strategic modifications allows for the development of highly specific inhibitors that can modulate inflammatory responses without causing undue side effects.

The synthetic utility of (4-bromophenyl)-(3-propan-2-ylphenyl)methanol extends beyond pharmaceutical applications. It has also been employed in materials science, where its aromatic structure and functional groups contribute to the development of advanced polymers and organic electronic materials. These materials exhibit properties such as high thermal stability, optical transparency, and electrical conductivity, making them suitable for use in flexible electronics, optoelectronic devices, and coatings.

In conclusion, (4-bromophenyl)-(3-propan-2-ylphenyl)methanol (CAS No. 1443306-92-0) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in the synthesis of biologically active molecules targeting various disease pathways. As research continues to uncover new applications for this compound, its importance in advancing chemical synthesis and drug development is likely to grow even further.